6-(5-Chloro-2-thienyl)nicotinaldehyde

• Molecular Formula: C10H6ClNOS
• Molecular Weight: 223.68 g/mol
• IUPAC Name: 6-(5-chlorothiophen-2-yl)pyridine-3-carbaldehyde
• InChI: InChI=1S/C10H6ClNOS/c11-10-4-3-9(14-10)8-2-1-7(6-13)5-12-8/h1-6H
• InChI Key: HGFNYFITEFXFBR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=NC=C1C=O)C2=CC=C(S2)Cl

Description

6-(5-Chloro-2-thienyl)nicotinaldehyde is an organic compound that belongs to the class of pyridinecarboxaldehydes It is characterized by the presence of a chloro-substituted thiophene ring attached to a nicotinaldehyde moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-(5-Chloro-2-thienyl)nicotinaldehyde typically involves the reaction of 5-chloro-2-thiophenecarboxaldehyde with nicotinic acid or its derivatives under specific conditions. The reaction is usually carried out in the presence of a suitable catalyst and solvent to facilitate the formation of the desired product. Commonly used catalysts include Lewis acids such as aluminum chloride or boron trifluoride, while solvents like dichloromethane or toluene are often employed.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process is optimized for higher yields and purity, often incorporating advanced techniques such as continuous flow reactors and automated systems to ensure consistent quality and efficiency.

Chemical Reactions Analysis

Types of Reactions

6-(5-Chloro-2-thienyl)nicotinaldehyde undergoes various types of chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to form the corresponding carboxylic acid.

Reduction: The aldehyde group can be reduced to form the corresponding alcohol.

Substitution: The chloro group on the thiophene ring can be substituted with other nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are typically used.

Substitution: Nucleophiles like amines, thiols, or alkoxides can be used in substitution reactions, often in the presence of a base such as sodium hydroxide (NaOH) or potassium carbonate (K2CO3).

Major Products

Oxidation: 6-(5-Chloro-2-thienyl)nicotinic acid.

Reduction: 6-(5-Chloro-2-thienyl)nicotinalcohol.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

6-(5-Chloro-2-thienyl)nicotinaldehyde has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: It serves as a probe in studying biological pathways and interactions.

Industry: Used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 6-(5-Chloro-2-thienyl)nicotinaldehyde involves its interaction with specific molecular targets and pathways. The aldehyde group can form covalent bonds with nucleophilic sites on proteins or other biomolecules, potentially altering their function. The chloro-substituted thiophene ring may also interact with hydrophobic pockets in target proteins, influencing their activity.

Comparison with Similar Compounds

Similar Compounds

• Picolinaldehyde (Pyridine-2-carboxaldehyde)
• Nicotinaldehyde (Pyridine-3-carboxaldehyde)
• Isonicotinaldehyde (Pyridine-4-carboxaldehyde)

Uniqueness

6-(5-Chloro-2-thienyl)nicotinaldehyde is unique due to the presence of the chloro-substituted thiophene ring, which imparts distinct chemical and physical properties compared to other pyridinecarboxaldehydes